Cas no 1805195-93-0 (4-(Chloromethyl)-6-(difluoromethyl)-3-methoxy-2-methylpyridine)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxy-2-methylpyridine
• CAS No: 1805195-93-0
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4895337
• Update Time: 2025-07-20

4-(Chloromethyl)-6-(difluoromethyl)-3-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxy-2-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-8(14-2)6(4-10)3-7(13-5)9(11)12/h3,9H,4H2,1-2H3
• InChI Key： JGAQDDIDHJSGRI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxy-2-methylpyridine

Professional Introduction to 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxy-2-methylpyridine (CAS No. 1805195-93-0)

4-(Chloromethyl)-6-()-3-methoxy-2-methylpyridine, with the CAS number 1805195-93-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of biologically active molecules. The unique arrangement of chloromethyl, difluoromethyl, methoxy, and methyl groups imparts distinct chemical properties that make it valuable in drug discovery and development.

The chloromethyl group in the molecule is particularly noteworthy due to its reactivity, which allows for further functionalization through nucleophilic addition reactions. This property is exploited in synthetic pathways where it serves as a precursor to more complex structures. The presence of the difluoromethyl group enhances the metabolic stability of the compound, a crucial factor in pharmaceutical design. Additionally, the methoxy and methyl substituents contribute to the overall electronic distribution and steric environment, influencing both the reactivity and binding affinity of the molecule.

In recent years, this compound has garnered attention for its potential applications in medicinal chemistry. Researchers have explored its utility as a building block in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in developing kinase inhibitors, which are essential in treating cancers and inflammatory disorders. The combination of electron-withdrawing and electron-donating groups in 4-(Chloromethyl)-6-()-3--2- allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for further optimization.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of the chloromethyl group to introduce diverse pharmacophores. This approach has led to the discovery of several lead compounds with promising biological activity. Moreover, computational studies have highlighted the structural flexibility of this molecule, suggesting its potential as a scaffold for designing drugs with improved solubility and bioavailability. The integration of advanced synthetic methodologies has further expanded its applications, enabling access to structurally complex derivatives with tailored properties.

Advances in spectroscopic techniques have provided deeper insights into the molecular behavior of 4-(Chloromethyl)-6-()-3--2-. NMR and mass spectrometry analyses have elucidated its detailed structure and dynamics, aiding in understanding its reactivity patterns. These findings have been instrumental in guiding synthetic strategies and optimizing reaction conditions for large-scale production. Additionally, crystallographic studies have revealed its three-dimensional conformation, offering valuable insights into how different substituents influence molecular interactions.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a key intermediate in agrochemical research, where similar structural motifs are prevalent due to their efficacy in pest control and plant growth regulation. The stability provided by the difluoromethyl group makes it particularly suitable for developing long-lasting agrochemical formulations. Furthermore, its versatility in cross-coupling reactions has opened new avenues for creating novel agrochemicals with enhanced environmental compatibility.

In conclusion, 4-(< stron gChloromethyl stron g>)-6-(< stron gdifluoromethyl stron g>)-3-< stron gmethoxy stron g>-2-< stron gmethylpyridine stron g>(CAS No. 1805195-93-0) represents a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative therapeutic agents and functional materials. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly important role in shaping future advancements.